Cas no 6994-65-6 (2,4-Dimethyl-3-hydroxybenzonitrile)

• Product Name: 2,4-Dimethyl-3-hydroxybenzonitrile
• CAS No: 6994-65-6
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 5001918
• Update Time: 2025-04-23

2,4-Dimethyl-3-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-3-hydroxybenzonitrile

• Inchi： 1S/C9H9NO/c1-6-3-4-8(5-10)7(2)9(6)11/h3-4,11H,1-2H3
• InChI Key： CHSJVAPPTYTLEF-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC=C(C#N)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• XLogP3: 2
• Topological Polar Surface Area: 44

Additional information on 2,4-Dimethyl-3-hydroxybenzonitrile

2,4-Dimethyl-3-hydroxybenzonitrile (CAS 6994-65-6): Properties, Applications, and Market Insights

2,4-Dimethyl-3-hydroxybenzonitrile (CAS 6994-65-6) is a specialized organic compound belonging to the benzonitrile family. This hydroxy-substituted benzonitrile derivative features a unique molecular structure with methyl groups at the 2 and 4 positions and a hydroxyl group at the 3 position. Its chemical formula C9H9NO and molecular weight of 147.17 g/mol make it an interesting subject for both industrial applications and academic research.

The compound's physical and chemical properties contribute to its versatility. With a melting point typically ranging between 98-102°C, 2,4-dimethyl-3-hydroxybenzonitrile appears as a white to off-white crystalline powder. Its moderate solubility in organic solvents like ethanol, methanol, and acetone, combined with limited water solubility, makes it particularly useful in various synthetic processes. The presence of both hydroxyl and nitrile functional groups provides multiple reactive sites for chemical modifications.

In pharmaceutical research, 2,4-dimethyl-3-hydroxybenzonitrile serves as a valuable building block for drug discovery. Its molecular framework is frequently incorporated into more complex structures targeting various therapeutic areas. Recent trends in small molecule drug development have increased interest in such versatile intermediates, especially for creating kinase inhibitors and anti-inflammatory compounds. The compound's stability and reactivity profile make it particularly suitable for high-throughput screening applications.

The material science field has found innovative uses for 6994-65-6 in developing advanced polymer materials. As a monomer or cross-linking agent, it contributes to the synthesis of specialty polymers with enhanced thermal stability and mechanical properties. Researchers are exploring its potential in creating high-performance coatings and adhesives that require both durability and chemical resistance. These applications align with current industry demands for sustainable material solutions.

Agricultural chemistry represents another significant application area for 2,4-dimethyl-3-hydroxybenzonitrile. While not used directly as an active ingredient, it serves as a precursor in the synthesis of certain plant growth regulators and crop protection agents. The growing focus on precision agriculture and environmentally friendly agrochemicals has renewed interest in such intermediates that can contribute to more targeted and sustainable formulations.

From a synthetic chemistry perspective, 2,4-dimethyl-3-hydroxybenzonitrile offers multiple advantages. Its electron-withdrawing nitrile group and electron-donating hydroxyl group create interesting electronic properties that can be exploited in various reactions. Chemists value it for palladium-catalyzed coupling reactions, nucleophilic aromatic substitutions, and as a starting material for heterocyclic compound synthesis. These characteristics make it particularly relevant in today's focus on green chemistry and atom-efficient synthesis.

The global market for 2,4-dimethyl-3-hydroxybenzonitrile has shown steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Market analysts note particular expansion in the Asia-Pacific region, where fine chemical production capabilities continue to develop. Current pricing trends reflect its status as a specialty intermediate, with prices typically ranging between $50-$150 per gram depending on purity and quantity.

Quality control and analytical characterization of CAS 6994-65-6 typically involve techniques such as HPLC analysis, GC-MS, and NMR spectroscopy. Suppliers generally provide material with purity levels ≥95%, though higher grades (≥98% or ≥99%) are available for more demanding applications. Proper storage recommendations include keeping the compound in a cool, dry place away from strong oxidizers, with many suppliers offering material in amber glass bottles to protect against light degradation.

Recent patent literature reveals growing interest in 2,4-dimethyl-3-hydroxybenzonitrile derivatives, particularly in applications related to electronic materials and organic semiconductors. Researchers are investigating its potential in OLED technologies and organic photovoltaic cells, capitalizing on its conjugated system and modifiable functional groups. These developments align with the broader industry shift toward renewable energy solutions and flexible electronics.

Safety considerations for handling 2,4-dimethyl-3-hydroxybenzonitrile include standard laboratory precautions. While not classified as highly hazardous, appropriate personal protective equipment (gloves, safety glasses) should be used when working with the compound. Material Safety Data Sheets (MSDS) typically recommend avoiding inhalation of dust and direct skin contact. Disposal should follow local regulations for organic chemical waste, reflecting the growing emphasis on responsible chemical management in industrial and research settings.

The future outlook for 6994-65-6 appears positive, with potential growth in both traditional applications and emerging technologies. As research continues into bioactive molecules and functional materials, the demand for versatile intermediates like 2,4-dimethyl-3-hydroxybenzonitrile is likely to increase. Ongoing developments in catalytic synthesis methods may further enhance its accessibility and cost-effectiveness for various industrial applications.